3-(2,6-dichlorophenyl)-N-(3,4-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2,6-dichlorophenyl)-N-(3,4-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16Cl2N2O2/c1-10-7-8-13(9-11(10)2)22-19(24)16-12(3)25-23-18(16)17-14(20)5-4-6-15(17)21/h4-9H,1-3H3,(H,22,24)
• InChI Key: VXRZRBFWQUXAPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)Cl)C)C
• Molecular Formula: C19H16Cl2N2O2
• Molecular Weight: 375.2 g/mol

Description

3-(2,6-dichlorophenyl)-N-(3,4-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide, commonly known as DCPM, is a synthetic compound that belongs to the class of isoxazole carboxamides. DCPM has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of DCPM is not fully understood, but it is believed to act on the central nervous system by modulating the activity of various neurotransmitter systems, including the GABAergic and glutamatergic systems. DCPM has been shown to enhance the activity of GABA receptors and inhibit the activity of glutamate receptors, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
DCPM has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been shown to have anticonvulsant and anxiolytic effects. DCPM has been found to modulate the activity of various neurotransmitter systems, including the GABAergic and glutamatergic systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of DCPM is its potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammation. However, one of the limitations of DCPM is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DCPM. One area of research could be to investigate the potential of DCPM as a drug candidate for the treatment of chronic pain and inflammation. Another area of research could be to study the mechanism of action of DCPM in more detail to better understand its effects on the central nervous system. Additionally, further studies could be conducted to investigate the potential of DCPM as an anticonvulsant and anxiolytic agent.

Scientific Research Applications

DCPM has been extensively studied in the field of medicinal chemistry due to its potential as a drug candidate for various diseases. It has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models, making it a promising candidate for the treatment of chronic pain and inflammation. DCPM has also been studied for its potential as an anticonvulsant and anxiolytic agent.